Cas no 885270-14-4 (7-bromo-1,3-benzoxazole)

• Product Name: 7-bromo-1,3-benzoxazole
• CAS No: 885270-14-4
• MF: C₇H₄BrNO
• MW: 198.016760826111
• MDL: MFCD08234619
• CID: 710699
• PubChem ID: 53408472
• Update Time: 2025-11-05

7-bromo-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromobenzo[d]oxazole
• 7-bromo-1,3-benzoxazole
• 7-Bromobenzooxazole
• 7-BROMOBENZOXAZOLE
• Benzoxazole,7-bromo-
• Benzoxazole, 7-bromo
• 7-BROMO-BENZOOXAZOLE
• AMOT0003
• MB05566
• TRA0063037
• SY018760
• AB0051843
• Z5260
• ST24029907
• AM20041307
• Z1741981136
• 7-Bromobenzoxazole (ACI)
• 885270-14-4
• DTXSID80696304
• AKOS006284011
• FS-3724
• EN300-203450
• MFCD08234619
• CS-W003470
• DB-050749
• SCHEMBL3231956
• Z1198176459

• MDL： MFCD08234619
• Inchi： 1S/C7H4BrNO/c8-5-2-1-3-6-7(5)10-4-9-6/h1-4H
• InChI Key： IGYSQBXPJOGYML-UHFFFAOYSA-N
• SMILES： BrC1C2=C(N=CO2)C=CC=1

Computed Properties

• Exact Mass: 196.94800
• Monoisotopic Mass: 196.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Density: 1.710
• Boiling Point: 251°C at 760 mmHg
• Flash Point: 106℃
• PSA: 26.03000
• LogP: 2.59030

7-bromo-1,3-benzoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 7-bromo-1,3-benzoxazole

7-Bromo-1,3-Benzoxazole: A Comprehensive Overview

7-Bromo-1,3-benzoxazole, with the CAS number 885270-14-4, is a heterocyclic aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of benzoxazoles, which are known for their aromaticity and versatile reactivity. The presence of a bromine atom at the 7-position introduces additional electronic and steric effects, making 7-bromo-1,3-benzoxazole a valuable molecule for both academic research and industrial applications.

The structure of 7-bromo-1,3-benzoxazole consists of a benzene ring fused with an oxazole ring. The oxazole moiety contains one oxygen atom and one nitrogen atom in a five-membered ring, while the benzene ring provides aromatic stability. The bromine substituent at the 7-position plays a crucial role in modulating the electronic properties of the molecule. This substitution pattern influences the compound's reactivity, solubility, and spectral characteristics, making it a subject of interest in organic synthesis and materials science.

Recent studies have highlighted the potential of 7-bromo-1,3-benzoxazole as a building block for constructing advanced materials. For instance, researchers have explored its use in synthesizing fluorescent materials, where the bromine substituent enhances the emission properties of the compound. Additionally, this compound has been employed in the development of coordination polymers and metal-organic frameworks (MOFs), where its ability to coordinate with metal ions is exploited for creating porous structures with applications in gas storage and catalysis.

In terms of synthesis, 7-bromo-1,3-benzoxazole can be prepared through various methods. One common approach involves the condensation reaction between o-phenylenediamine and carbon disulfide in the presence of bromine. This reaction yields the desired product with high purity and good yield. Another method utilizes oxidative coupling reactions or nucleophilic aromatic substitution strategies to introduce the bromine substituent at the 7-position. These synthetic routes are well-documented in recent literature and provide chemists with versatile options for scaling up production.

The chemical properties of 7-bromo-1,3-benzoxazole make it an attractive candidate for applications in drug discovery. The benzoxazole core is known to exhibit biological activity against various enzymes and receptors, and the bromine substituent can further enhance these properties by modifying the molecule's pharmacokinetic profile. Recent studies have explored its potential as an inhibitor of kinase enzymes, which are implicated in numerous diseases such as cancer and inflammatory disorders.

In addition to its chemical applications, 7-bromo-1,3-benzoxazole has also found use in analytical chemistry as a chromophore for sensing applications. Its ability to undergo reversible redox reactions makes it suitable for designing electrochemical sensors capable of detecting trace amounts of metal ions or organic analytes. This property has been leveraged in environmental monitoring systems to detect pollutants such as heavy metals or organic contaminants.

The spectroscopic properties of 7-bromo-1,3-benzoxazole have been extensively studied using techniques such as UV-vis spectroscopy, fluorescence spectroscopy, and NMR spectroscopy. These studies have provided insights into its electronic transitions and molecular interactions under different conditions. For example, fluorescence spectroscopy has revealed that the compound exhibits strong emission under UV light due to its aromatic structure and substituent effects.

In conclusion, 7-bromo-1,3-benzoxazole, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. Its role as a building block for advanced materials, drug candidates, and sensing devices underscores its importance in modern chemistry. As research progresses further into its potential uses and mechanisms of action, this compound is expected to contribute significantly to various scientific disciplines.